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Compound of Interest

Compound Name: 2-(2-Hydroxyethyl)benzonitrile

CAS No.: 42247-74-5

Cat. No.: B1394167 Get Quote

Navigating the complexities of chemical waste management is paramount to ensuring

laboratory safety, environmental protection, and regulatory compliance. This guide provides an

in-depth, procedural framework for the proper disposal of 2-(2-Hydroxyethyl)benzonitrile, a

compound frequently utilized in organic synthesis and pharmaceutical research. As your

partner in laboratory safety, we aim to equip you with the necessary knowledge to handle this

chemical responsibly, from the point of generation to its final disposal, thereby fostering a

culture of safety and scientific integrity within your institution.

Hazard Assessment: Understanding the Risks
Before handling any chemical, a thorough understanding of its intrinsic hazards is crucial. 2-(2-
Hydroxyethyl)benzonitrile, while a valuable research chemical, presents several health and

environmental risks that necessitate careful management.

The primary hazards are associated with its toxicity and irritant properties. According to

aggregated GHS data, it is classified as harmful if swallowed or in contact with skin.[1] In some

notifications, it is even classified as toxic if swallowed, in contact with skin, or if inhaled.[1] The

compound is also known to cause skin and serious eye irritation and may lead to respiratory

irritation.[1][2] The causality behind this lies in its chemical structure; the nitrile group (-C≡N)

can be metabolized to release cyanide ions, which are potent inhibitors of cellular respiration.

Therefore, exposure must be minimized through engineering controls and appropriate personal

protective equipment.
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Furthermore, upon thermal decomposition, such as in a fire, 2-(2-Hydroxyethyl)benzonitrile
can release highly toxic gases, including hydrogen cyanide and oxides of nitrogen.[3][4] It is

also a combustible liquid, adding a fire hazard to its risk profile.[5]

Table 1: Hazard Profile of 2-(2-Hydroxyethyl)benzonitrile

Hazard Classification Description GHS Pictogram

Acute Toxicity, Oral Harmful if swallowed.[1] ❗

Acute Toxicity, Dermal Harmful in contact with skin.[1] ❗

Skin Irritation Causes skin irritation.[1][2] ❗

Eye Irritation
Causes serious eye irritation.

[1][2]
❗

Respiratory Irritation
May cause respiratory

irritation.[1][2]
❗

Flammability Combustible liquid. No Pictogram

Personal Protective Equipment (PPE): Your First
Line of Defense
Given the hazardous nature of 2-(2-Hydroxyethyl)benzonitrile, the use of appropriate

Personal Protective Equipment (PPE) is non-negotiable. The selection of PPE is a self-

validating system; it must provide a reliable barrier against the specific chemical hazards

present.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5] Nitrile

gloves are an excellent choice as they offer robust protection against a wide range of

chemicals, including nitriles, solvents, and acids.[6][7][8] Always inspect gloves for tears or

punctures before use and practice proper removal techniques to avoid contaminating your

skin.[9]

Eye Protection: Chemical splash goggles are mandatory to protect against splashes that can

cause serious eye irritation.[5][9] In situations with a higher risk of splashing, a face shield
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worn over goggles provides an additional layer of protection.[10]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

A properly buttoned lab coat, long pants, and closed-toe shoes are the minimum

requirements. For larger quantities or tasks with a high splash potential, a chemically

resistant apron or suit may be necessary.

Respiratory Protection: If engineering controls like fume hoods do not maintain airborne

concentrations below exposure limits, or if you experience irritation, a NIOSH/MSHA-

approved respirator is required.[5]

On-Site Waste Management: Segregation and
Storage
Proper disposal begins at the point of generation. A systematic approach to waste segregation

and storage is essential to prevent dangerous chemical reactions and to ensure compliance

with hazardous waste regulations.[11]

Step-by-Step Waste Collection Protocol
Waste Characterization: All waste containing 2-(2-Hydroxyethyl)benzonitrile must be

classified as hazardous waste. This includes the pure compound, reaction mixtures,

contaminated solvents, and materials used for spill cleanup.

Container Selection: Use only chemically compatible and leak-proof containers for waste

accumulation.[11] The container must be in good condition, free from damage, and have a

secure, tight-fitting lid.[11] Avoid using containers that may be attacked by the chemical.[3]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "2-(2-Hydroxyethyl)benzonitrile," and a clear description of the contents

(e.g., "Aqueous waste with trace amounts of...") The accumulation start date must also be

clearly visible.

Segregation: Store the 2-(2-Hydroxyethyl)benzonitrile waste stream separately from

incompatible materials. It is incompatible with strong oxidizing agents, strong acids, strong

bases, and reducing agents.[3][12] Storing incompatible chemicals together can lead to

violent reactions, fire, or the release of toxic gases.
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Storage Location: Accumulate hazardous waste in a designated Satellite Accumulation Area

(SAA) within the laboratory. This area should be under the direct control of laboratory

personnel.[13] The total volume of hazardous waste in an SAA is typically limited to 55

gallons.[14] The storage area must be cool, dry, and well-ventilated, away from heat and

ignition sources.[5][9]

Spill and Emergency Procedures
Accidental spills must be managed promptly and safely. The immediate priority is to protect

personnel and contain the spill to prevent environmental contamination.

Immediate Actions for a Spill
Evacuate and Alert: Evacuate all non-essential personnel from the immediate spill area.[3]

Alert colleagues and your institution's Environmental Health and Safety (EHS) department.

Isolate and Ventilate: Remove all sources of ignition from the area.[3] If it is safe to do so,

increase ventilation to the area, for instance, by using a fume hood.

Don Appropriate PPE: Before attempting any cleanup, don the full PPE as described in

Section 2.

Containment and Cleanup:

For liquid spills, absorb the material with an inert absorbent such as vermiculite, sand, or

earth.[3] Do not use combustible materials like paper towels as the primary absorbent.

Carefully collect the absorbed material and contaminated debris into a suitable, sealable

container for disposal as hazardous waste.[3][9]

Do not allow the spilled material to enter drains or waterways.[9][12]

Decontamination: Clean the spill area thoroughly. (See Section 6 for decontamination

procedures).

Exposure Response
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Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes.[3][12]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[15]

Inhalation: Move the affected person to fresh air at once.[16]

Ingestion: Do NOT induce vomiting.[12]

In all cases of exposure, seek immediate medical attention and provide the Safety Data

Sheet (SDS) to the medical personnel.[12][16]

Final Disposal Protocol
The final disposal of 2-(2-Hydroxyethyl)benzonitrile waste must be conducted through your

institution's hazardous waste management program, in compliance with all local, state, and

federal regulations.[14] Laboratory personnel should never attempt to dispose of this chemical

down the drain or in the regular trash.[11][14]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-(2-
Hydroxyethyl)benzonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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